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Compound of Interest

Compound Name: Dimethiodal Sodium

Cat. No.: B089858

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethiodal Sodium (CAS No. 124-88-9), also known as Sodium Diiodomethanesulfonate, is
an organoiodine compound. Due to the limited availability of public data on its solubility,
stability, and handling, this document provides a generalized framework and best practices for
the initial preparation and characterization of a stock solution. Researchers should treat the
following as a starting point and perform small-scale solubility and stability tests before
preparing larger quantities.

Compound Information

A summary of the known quantitative data for Dimethiodal Sodium is presented in Table 1.

Property Value Source

CAS Number 124-88-9 MuseChem[1]
Molecular Formula CHI2NaOsS MuseChem[1]
Molecular Weight 369.88 g/mol MuseChem[1]
Purity >95% (typical) MuseChem([1]
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Experimental Protocols
Preliminary Solubility Assessment

Objective: To determine a suitable solvent for Dimethiodal Sodium.
Materials:
o Dimethiodal Sodium powder
» Solvents:
o Deionized Water (H20)
o Dimethyl Sulfoxide (DMSO)
o Ethanol (EtOH)
» Vortex mixer
e Small, clear vials (e.g., 1.5 mL microcentrifuge tubes)
» Calibrated balance
Methodology:

» Weigh out a small, precise amount of Dimethiodal Sodium (e.g., 1-5 mg) into three
separate vials.

 To the first vial, add a small, measured volume of deionized water (e.g., 100 puL).
» To the second vial, add a small, measured volume of DMSO (e.g., 100 pL).

e To the third vial, add a small, measured volume of ethanol (e.g., 100 pL).

o Vortex each vial vigorously for 1-2 minutes.

 Visually inspect for dissolution. If the compound dissolves, continue adding the solvent in
small, measured increments until a precipitate forms or a desired concentration is reached.
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Record the total volume of solvent added.

« If the compound does not dissolve, gentle heating (e.g., 37°C water bath) may be attempted,
but be aware that this could affect the compound's stability.

Preparation of a Trial Stock Solution

Objective: To prepare a small-volume stock solution based on the results of the preliminary
solubility assessment.

Materials:

o Dimethiodal Sodium powder

e Chosen solvent from section 2.1

» Calibrated balance

o Appropriate laboratory glassware (e.g., volumetric flask)
o Pipettes

» Vortex mixer or magnetic stirrer

Methodology:

o Based on the solubility test, calculate the required mass of Dimethiodal Sodium to prepare
a stock solution of a desired concentration (e.g., 10 mM).

o Carefully weigh the calculated amount of Dimethiodal Sodium and transfer it to a
volumetric flask.

e Add a portion of the chosen solvent to the flask (approximately half of the final volume).

o Agitate the solution (vortex or stir) until the compound is completely dissolved. If necessary,
sonication can be used to aid dissolution.

e Once dissolved, add the solvent to the final volume mark on the volumetric flask.
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e Mix the solution thoroughly to ensure homogeneity.

Storage and Stability Assessment

Objective: To determine the appropriate storage conditions for the Dimethiodal Sodium stock
solution.

Materials:

Freshly prepared Dimethiodal Sodium stock solution

Multiple small, light-protected storage vials (e.g., amber tubes)

Refrigerator (2-8°C)

Freezer (-20°C)

Freezer (-80°C)

Methodology:

Aliquot the stock solution into several small vials to avoid repeated freeze-thaw cycles.
o Store aliquots at different temperatures: room temperature, 2-8°C, -20°C, and -80°C.

» Protect the solutions from light by using amber vials or by wrapping clear vials in aluminum
foil.

 Visually inspect the solutions at regular intervals (e.g., 24 hours, 1 week, 1 month) for any
signs of precipitation or color change, which may indicate degradation or instability.

o For quantitative stability analysis, analytical techniques such as HPLC could be employed to
measure the concentration of the compound over time.

Visualizations

The following diagram illustrates a logical workflow for determining the appropriate solvent and
preparing a stock solution of a compound with unknown solubility characteristics.
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Caption: Workflow for preparing a stock solution of a novel compound.
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Safety Precautions

As with any chemical, appropriate personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves, should be worn when handling Dimethiodal Sodium. Work should
be conducted in a well-ventilated area or a chemical fume hood. Refer to the Material Safety
Data Sheet (MSDS) for specific handling and safety information, if available from the supplier.

Disclaimer

The information provided in these application notes is intended for guidance purposes only.
Due to the lack of comprehensive public data on Dimethiodal Sodium, it is the responsibility of
the end-user to determine the suitability of these protocols for their specific applications and to
conduct all necessary safety and validation assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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